Cas no 18206-22-9 (Benzenamine, 2,2'-dithiobis[N,N-dimethyl-)

• Product Name: Benzenamine, 2,2'-dithiobis[N,N-dimethyl-
• CAS No: 18206-22-9
• MF: C₁₆H₂₀N₂S₂
• MW: 304.473401069641
• CID: 1374286
• PubChem ID: 13596928
• Update Time: 2025-04-20

Benzenamine, 2,2'-dithiobis[N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• N-(2-{[2-(dimethylamino)phenyl]disulfanyl}phenyl)-N,N-dimethylamine
• 2,2'-Disulfanediylbis(N,N-dimethylaniline)
• 18206-22-9
• SCHEMBL10333923
• Benzenamine, 2,2'-dithiobis[N,N-dimethyl-

• Inchi： 1S/C16H20N2S2/c1-17(2)13-9-5-7-11-15(13)19-20-16-12-8-6-10-14(16)18(3)4/h5-12H,1-4H3
• InChI Key： CUJVJSHQWHWQIM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N(C)C)SC1C=CC=CC=1N(C)C

Computed Properties

• Exact Mass: 304.107
• Monoisotopic Mass: 304.10679099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 57.1Ų

Experimental Properties

• PSA: 6.48